(3-Chloro-4-methoxyphenyl)magnesium bromide, 0.50 M in 2-MeTHF

• IUPAC Name: magnesium;1-chloro-2-methoxybenzene-5-ide;bromide
• InChI: InChI=1S/C7H6ClO.BrH.Mg/c1-9-7-5-3-2-4-6(7)8;;/h3-5H,1H3;1H;/q-1;;+2/p-1
• InChI Key: IWOCZBVSXOYOIK-UHFFFAOYSA-M
• Canonical SMILES: COC1=C(C=[C-]C=C1)Cl.[Mg+2].[Br-]
• Molecular Formula: C7H6BrClMgO
• DSSTOX Substance ID: DTXSID201275103
• Molecular Weight: 245.78 g/mol
• CAS RN: 185416-15-3

Description

Molecular Structure Analysis

The molecular formula of “(3-Chloro-4-methoxyphenyl)magnesium bromide, 0.50 M in 2-MeTHF” is C7H6BrClMgO. The molecular weight is 245.7858.

Chemical Reactions Analysis

“this compound” is highly reactive and can react violently with water or alcohols. More specific information about its chemical reactions was not found in the search results.

Physical And Chemical Properties Analysis

“this compound” is a white to off-white crystalline powder. It is highly reactive and can react violently with water or alcohols. The compound is soluble in THF and other ethers and is highly flammable.

Safety and Hazards

“(3-Chloro-4-methoxyphenyl)magnesium bromide, 0.50 M in 2-MeTHF” is air and moisture sensitive. It should be stored under inert gas and away from oxidizing agents, air, and water/moisture.

Mechanism of Action

Action Environment

The efficacy and stability of the Grignard reagent are highly dependent on the reaction environment. It is sensitive to moisture and oxygen, and thus, reactions involving Grignard reagents must be carried out under anhydrous conditions and in an inert atmosphere . The reaction is typically performed in an ether solvent, such as tetrahydrofuran (2-MeTHF), which can coordinate to the magnesium atom and enhance the reactivity of the Grignard reagent.